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Compound of Interest

Compound Name: Perphenazine decanoate

Cat. No.: B1203372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical properties and stability of

perphenazine decanoate, a long-acting injectable antipsychotic medication. The information is

curated for professionals in research and drug development, with a focus on quantitative data,

experimental methodologies, and relevant biochemical pathways.

Chemical and Physical Properties
Perphenazine decanoate is the decanoic acid ester of perphenazine, a phenothiazine

derivative.[1] This esterification significantly prolongs the drug's duration of action. The

fundamental chemical and physical characteristics of perphenazine decanoate, along with its

parent compound perphenazine, are summarized below.
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Property Value Reference

Molecular Formula C31H44ClN3O2S [1][2]

Molecular Weight 558.2 g/mol [1]

CAS Number 61120-81-8 [1]

Appearance
Pale yellow solution in sesame

oil
[3]

Quantitative Data for Perphenazine (Parent Compound)
Property Value Reference

Molecular Formula C21H26ClN3OS [4]

Molecular Weight 403.97 g/mol [5]

Melting Point 94-100 °C [5]

Boiling Point 278-281 °C at 1 mmHg [5]

Water Solubility 28.3 mg/L at 24 °C [4]

Solubility in Ethanol 153 mg/mL [4][5]

Solubility in Acetone 82 mg/mL [5]

logP 4.2 [4]

Stability Profile
The stability of perphenazine decanoate is a critical factor in its formulation, storage, and

therapeutic efficacy. As a phenothiazine, it is susceptible to degradation by oxidation,

hydrolysis, and photolysis.

Degradation Pathways
Oxidative Degradation: The primary degradation pathway for phenothiazines, including

perphenazine decanoate, is oxidation. The sulfur atom in the phenothiazine ring is susceptible

to oxidation, which can lead to the formation of a sulfoxide.[6] Studies on the related compound
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fluphenazine decanoate in an oily solution suggest that oxidation can be initiated by

hydroperoxides formed from the autoxidation of the oil vehicle.[7][8] This process can be

catalyzed by the presence of acid.[7][8]

Hydrolytic Degradation: The ester linkage in perphenazine decanoate is susceptible to

hydrolysis, which would release the active perphenazine and decanoic acid. The rate of

hydrolysis is dependent on pH and temperature.[9]

Photodegradation: Phenothiazines are known to be sensitive to light.[5] Exposure to light can

lead to the formation of colored degradation products.[6] Therefore, perphenazine decanoate
should be protected from light.

Factors Affecting Stability
pH: The stability of phenothiazines is influenced by the pH of the solution.[10] Acidic

conditions can catalyze the oxidation of the tertiary amine centers in the molecule.[7] A study

on an oral liquid dosage form of perphenazine showed it was stable for 30 days at a constant

pH of 3.7.[11][12]

Temperature: Higher temperatures can accelerate both hydrolytic and oxidative degradation

rates.[9]

Light: As a photosensitive compound, exposure to light can induce degradation.[5]

Oxidizing Agents: The presence of oxidizing agents, such as peroxides that may form in the

oily vehicle, can significantly promote degradation.[7][8]

Experimental Protocols
This section outlines methodologies for assessing the chemical properties and stability of

perphenazine decanoate.

Stability-Indicating High-Performance Liquid
Chromatography (HPLC) Assay
This method is designed to quantify the concentration of the drug and separate it from its

degradation products.
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Objective: To determine the stability of perphenazine in a liquid dosage form.[11]

Instrumentation: A high-performance liquid chromatograph equipped with a UV detector.

Chromatographic Conditions:

Column: Reversed-phase C18 column.

Mobile Phase: A mixture of methanol, acetonitrile, and ammonium acetate buffer (e.g.,

70:15:15, v/v/v), with the pH adjusted to 6.0.[13]

Flow Rate: 1.0 mL/min.[13]

Detection Wavelength: 259 nm.[13]

Procedure:

Prepare a standard solution of perphenazine of known concentration.

Inject the standard solution to obtain a standard chromatogram and peak height/area.

Prepare samples of the perphenazine decanoate formulation at specified time points

during the stability study.

Inject the samples and record the chromatograms.

The concentration of perphenazine is determined by comparing the peak height or area of

the sample to that of the standard.[11]

Validation: The method should be validated for linearity, precision, accuracy, specificity, and

selectivity. A direct relationship between peak heights and concentrations, with a correlation

coefficient (r-value) close to 0.999, indicates good linearity.[11][12]

Forced Degradation Studies
Forced degradation studies are essential for identifying potential degradation products and

pathways.

Objective: To evaluate the stability of the drug under stress conditions.[13]
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Conditions:

Acidic Hydrolysis: 0.1 M to 2 M HCl at elevated temperatures (e.g., 363 K).[6]

Basic Hydrolysis: 0.1 M to 1 M NaOH at room or elevated temperatures.

Oxidative Degradation: 3% to 10% hydrogen peroxide at room temperature.[6][13]

Thermal Degradation: Heating the solid drug or a solution at a high temperature (e.g., 363

K).[6]

Photodegradation: Exposing the drug in solid form and in solution to UV light.[6]

Analysis: The stressed samples are analyzed by a stability-indicating HPLC method. The

degradation products can be identified and characterized using techniques like liquid

chromatography-mass spectrometry (LC-MS/MS).[13]

Mechanism of Action and Signaling Pathway
Perphenazine, the active moiety of perphenazine decanoate, exerts its antipsychotic effects

primarily through the antagonism of dopamine D2 receptors in the brain.[14] It also interacts

with other neurotransmitter receptors, contributing to its overall therapeutic and side-effect

profile.[14][15]
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Caption: Perphenazine's antagonism of the dopamine D2 receptor signaling pathway.
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The diagram above illustrates the primary mechanism of action of perphenazine. In psychotic

disorders, there is often an overactivity of dopaminergic pathways.[14] Perphenazine acts as

an antagonist at the postsynaptic dopamine D2 receptor, blocking the binding of dopamine.[14]

[16] This inhibition of dopamine-mediated neurotransmission helps to alleviate the positive

symptoms of schizophrenia. The dopamine D2 receptor is coupled to G proteins, which in turn

modulate second messenger systems like the phosphatidylinositol-calcium pathway. By

blocking the receptor, perphenazine interrupts this signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(4-(3-(2-Chloro-10H-phenothiazin-10-yl)propyl)-1-piperazinyl)ethyl decanoate |
C31H44ClN3O2S | CID 62873 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. KEGG DRUG: Perphenazine decanoate [kegg.jp]

3. editor.fresenius-kabi.us [editor.fresenius-kabi.us]

4. Perphenazine | C21H26ClN3OS | CID 4748 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Perphenazine [drugfuture.com]

6. New fluphenazine analogue with antimutagenic and anti-multidrug resistance activity—
degradation profile and stability-indicating method - PMC [pmc.ncbi.nlm.nih.gov]

7. LJMU Research Online [researchonline.ljmu.ac.uk]

8. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]

9. pharmaceutical-journal.com [pharmaceutical-journal.com]

10. [Studies on the stability of injectable solutions of some phenothiazines. Part 1: Effects of
pH and buffer systems] - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Chemical stability of perphenazine - PubMed [pubmed.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. Forced Degradation Behaviour of Fluphenazine Hydrochloride by LC and
Characterization of its Oxidative Degradation Product by LC–MS/MS - PMC

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://synapse.patsnap.com/article/what-is-the-mechanism-of-perphenazine
https://synapse.patsnap.com/article/what-is-the-mechanism-of-perphenazine
https://www.selleckchem.com/products/perphenazine.html
https://www.benchchem.com/product/b1203372?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Perphenazine-decanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Perphenazine-decanoate
https://www.kegg.jp/entry/D08341
https://editor.fresenius-kabi.us/PIs/US-PH-Fluphenazine_Decanoate_FK-45849I_11_2016-PI.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Perphenazine
https://www.drugfuture.com/chemdata/perphenazine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5628186/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5628186/
https://researchonline.ljmu.ac.uk/id/eprint/4928/
https://researchonline.ljmu.ac.uk/id/eprint/4928/1/257458.pdf
https://pharmaceutical-journal.com/article/ld/understanding-the-chemical-basis-of-drug-stability-and-degradation
https://pubmed.ncbi.nlm.nih.gov/240174/
https://pubmed.ncbi.nlm.nih.gov/240174/
https://pubmed.ncbi.nlm.nih.gov/23925168/
https://www.researchgate.net/publication/255706481_Chemical_Stability_of_Perphenazine
https://pmc.ncbi.nlm.nih.gov/articles/PMC4727772/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4727772/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[pmc.ncbi.nlm.nih.gov]

14. What is the mechanism of Perphenazine? [synapse.patsnap.com]

15. What is the mechanism of Perphenazine Fendizoate? [synapse.patsnap.com]

16. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Chemical
Properties and Stability of Perphenazine Decanoate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1203372#chemical-properties-and-
stability-of-perphenazine-decanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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